(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone

• IUPAC Name: 6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl-(4-methylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H18N4O4S/c1-21(18,19)15-6-4-14(5-7-15)12(17)10-9-11-16(13-10)3-2-8-20-11/h9H,2-8H2,1H3
• InChI Key: CJRNOVXNRZVVLO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)C2=NN3CCCOC3=C2
• Molecular Formula: C12H18N4O4S
• Molecular Weight: 314.36 g/mol

Description

(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-2-yl)(4-(methylsulfonyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C12H18N4O4S and its molecular weight is 314.36. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Pharmacophore Models

Research on similar pyrazole derivatives highlights their molecular interactions and the development of pharmacophore models. For example, studies on cannabinoids have utilized molecular orbital methods to analyze conformations and interactions with cannabinoid receptors, contributing to the understanding of steric binding interactions and antagonist activity mechanisms. These insights are valuable for designing compounds with targeted biological activities (J. Shim et al., 2002).

Antibacterial and Antifungal Properties

Synthesis and characterization of new pyrazole and isoxazole derivatives have shown potential antibacterial and antifungal properties. These compounds have been tested against various bacterial and fungal strains, displaying good activity, which suggests their use in developing new antimicrobial agents (P. Sanjeeva et al., 2022).

Herbicidal and Insecticidal Activities

Some pyrazole derivatives have been synthesized and shown to exhibit favorable herbicidal and insecticidal activities. This indicates the compound's utility in agricultural applications, providing a basis for developing new pesticides (Baolei Wang et al., 2015).

Structural Analysis and Synthesis Techniques

The synthesis and X-ray structure characterization of novel pyrazole carboxamide derivatives, including compounds with a piperazine moiety, contribute to the understanding of their molecular structures and potential applications in designing molecules with specific functions (Hong-Shui Lv et al., 2013).

Anticancer Evaluation

Research on oxirane derivatives related to pyrazole compounds has involved reactions with nucleophiles for anticancer evaluation. This approach towards synthesizing new compounds and testing their anticancer properties suggests the potential of such derivatives in cancer research (R. S. Gouhar & Eman M. Raafat, 2015).